Cas no 83767-80-0 (5-(Trifluoromethyl)-2(1H)-pyrimidinone)

• Product Name: 5-(Trifluoromethyl)-2(1H)-pyrimidinone
• CAS No: 83767-80-0
• MF: C₅H₃F₃N₂O
• MW: 164.085331201553
• CID: 709275
• PubChem ID: 13317027
• Update Time: 2025-04-19

5-(Trifluoromethyl)-2(1H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,5-(trifluoromethyl)-
• 2-Hydroxy-5-(trifluoromethyl)pyrimidine
• 5-(trifluoromethyl)-2-Pyrimidinone
• 5-(Trifluoromethyl)-2(1H)-pyrimidinone
• 5-(Trifluoromethyl)pyrimidin-2-ol
• 5-Trifluoromethylpyrimidin-2-one
• 5-(TRIFLUOROMETHYL)-1H-PYRIMIDIN-2-ONE
• AT12809
• 5-(trifluoromethyl)pyrimidin-2(1H)-one
• SCHEMBL2694870
• EN300-94953
• 5-trifluoromethyl pyrimidin-2-one
• 2(1H)-Pyrimidinone, 5-(trifluoromethyl)-
• AKOS006305553
• 5-trifluoromethyl-pyrimidin-2-one
• SCHEMBL10737492
• Z1198277070
• 83767-80-0
• CS-0264867
• LRHNKMCEVFTYGN-UHFFFAOYSA-N
• DTXSID30536600
• AB58634

• MDL： MFCD10696959
• Inchi： 1S/C5H3F3N2O/c6-5(7,8)3-1-9-4(11)10-2-3/h1-2H,(H,9,10,11)
• InChI Key： KUAWDIFZEBBSPW-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(NC=1)=O)(F)F

Computed Properties

• Exact Mass: 164.01974721g/mol
• Monoisotopic Mass: 164.01974721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones